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molecular formula C10H12N2O4S B8617474 N-cyclobutyl-2-nitrobenzenesulfonamide CAS No. 716316-26-6

N-cyclobutyl-2-nitrobenzenesulfonamide

Cat. No. B8617474
CAS RN: 716316-26-6
M. Wt: 256.28 g/mol
InChI Key: JOLGPSZHNCIGDY-UHFFFAOYSA-N
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Patent
US09428508B2

Procedure details

To a solution of 2-nitrobenzene-1-sulfonyl chloride (6.8 g, 30.8 mol) in dichloromethane (100 mL) at 0° C. was added triethylamine (14 g, 138.6 mol) and cyclobutanamine (2.2 g, 31 mmol) in several portions over 10-15 minutes. The reaction mixture was stirred at room temperature for 4 hours, concentrated and purified by silica gel chromatography to afford the product N-cyclobutyl-2-nitrobenzenesulfonamide (7 g, yield 88.9%). 1H NMR (400 MHz, CDCl3) δ ppm 8.14-8.16 (m, 1H), 7.84-7.87 (m, 1H), 7.72-7.74 (m, 2H), 5.45-5.47 (d, 1H, J=8.8 Hz), 3.93-3.99 (m, 1H), 2.11-2.18 (m, 2H), 1.84-1.90 (m, 2H), 1.59-1.69 (m, 2H).
Name
2-nitrobenzene-1-sulfonyl chloride
Quantity
6.8 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
14 g
Type
reactant
Reaction Step One
Name
cyclobutanamine
Quantity
2.2 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
100 mL
Type
solvent
Reaction Step One
Name
N-cyclobutyl-2-nitrobenzenesulfonamide
Yield
88.9%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[S:10](Cl)(=[O:12])=[O:11])([O-:3])=[O:2].C(N(CC)CC)C.[CH:21]1([NH2:25])[CH2:24][CH2:23][CH2:22]1>ClCCl>[CH:21]1([NH:25][S:10]([C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[N+:1]([O-:3])=[O:2])(=[O:12])=[O:11])[CH2:24][CH2:23][CH2:22]1

Inputs

Step One
Name
2-nitrobenzene-1-sulfonyl chloride
Quantity
6.8 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C(C=CC=C1)S(=O)(=O)Cl
Name
triethylamine
Quantity
14 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
cyclobutanamine
Quantity
2.2 g
Type
reactant
Smiles
C1(CCC1)N
Name
dichloromethane
Quantity
100 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
purified by silica gel chromatography

Outcomes

Product
Details
Reaction Time
 4 h
Name
N-cyclobutyl-2-nitrobenzenesulfonamide
Type
product
Smiles
C1(CCC1)NS(=O)(=O)C1=C(C=CC=C1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 7 g
YIELD: PERCENTYIELD 88.9%
YIELD: CALCULATEDPERCENTYIELD 88.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.